4-Nitrophenylvinylether

• Molecular Formula: C16H12N2O5
• Molecular Weight: 312.28 g/mol
• IUPAC Name: 1-nitro-4-[2-[2-(4-nitrophenyl)ethenoxy]ethenyl]benzene
• InChI: InChI=1S/C16H12N2O5/c19-17(20)15-5-1-13(2-6-15)9-11-23-12-10-14-3-7-16(8-4-14)18(21)22/h1-12H
• InChI Key: MKTYJJAJBSMKEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=COC=CC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

4-Nitrophenylvinylether is a useful research compound. Its molecular formula is C16H12N2O5 and its molecular weight is 312.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

104 g (0.75 Mol) of 4-nitrophenol are dissolved in 420 ml (4.5 Mol) acetic acid vinyl ester. After washing with nitrogen, successively 3.0 g mercury acetate and 0.2 ml BF3 -etherate are added. The reaction mixture is stirred for 4 hours at 50° C. After cooling, 2 g sodium acetate are added, evaporated, and the residue then dissolved in ether. There follows washing three times with 2 n-caustic soda, three times with water, drying and evaporation. The residue is recrystallized from ether. 65 g (52% of theoretical amount) of 4-nitrophenylvinylether are obtained, with a melting point of 59°-61° C.